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Compound of Interest

Compound Name: Methyl coumalate

Cat. No.: B027924

Introduction

Methyl coumalate, a derivative of 2-pyrone, is a significant bio-based platform molecule with
versatile applications in the synthesis of a wide array of aromatic compounds and heterocycles.
[1] Its utility as a building block in inverse electron-demand Diels-Alder reactions makes it a
valuable precursor in the pharmaceutical and materials science industries.[2] The synthesis of
methyl coumalate from malic acid, a readily available biorenewable feedstock often derived
from the fermentation of glucose, represents a key pathway in sustainable chemistry.[1] This
guide provides an in-depth technical overview of the synthesis, detailing the reaction
mechanisms, experimental protocols, and quantitative data.

Overall Synthesis Pathway

The conversion of malic acid to methyl coumalate is typically achieved in a two-step process.
The first step involves the acid-catalyzed dehydration and self-condensation of malic acid to
form coumalic acid. The subsequent step is the esterification of coumalic acid with methanol to
yield the final product, methyl coumalate.
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Mechanism of Coumalic Acid Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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